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CAS No.: 56275-41-3

Cat. No.: B1606452
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Introduction
R-500 is a zeotropic refrigerant blend consisting of 73.8% R-12 (dichlorodifluoromethane) and

26.2% R-152a (1,1-difluoroethane).[1][2] As a chlorofluorocarbon (CFC)-containing refrigerant,

its use has been phased out under the Montreal Protocol due to its high ozone depletion

potential.[3] However, legacy systems utilizing R-500 may still be in operation, necessitating

proper maintenance and servicing, for which lubricant compatibility is a critical factor. In a

refrigeration system, the lubricant ensures the reliability and longevity of the compressor by

reducing friction and wear. It also plays a role in heat transfer and sealing. Incompatibility

between the refrigerant and the lubricant can lead to a host of problems, including reduced

system efficiency, component failure, and costly downtime.

Historically, mineral oils and alkylbenzene-based lubricants have been recommended for use

with CFC refrigerants like R-12, and by extension, R-500.[1][2] This is due to their good

miscibility and chemical stability in the presence of these refrigerants. However, with the

discontinuation of R-500 production, alternative lubricants may be considered, or the
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compatibility of existing lubricants with potential contaminants needs to be verified. These

application notes provide a detailed framework and experimental protocols for evaluating the

compatibility of lubricants with R-500 refrigerant systems.

Key Compatibility Parameters
Several key parameters must be evaluated to determine the compatibility of a lubricant with a

refrigerant. These include:

Chemical Stability: The ability of the refrigerant-lubricant mixture to resist chemical

breakdown at elevated temperatures and in the presence of system materials (metals,

elastomers, etc.). Degradation can lead to the formation of acids, sludge, and other harmful

byproducts.

Miscibility: The ability of the lubricant and refrigerant to mix and form a single, homogeneous

phase over the operating temperature and pressure range of the system. Poor miscibility can

lead to inadequate lubrication in certain parts of the system.

Material Compatibility: The effect of the refrigerant-lubricant mixture on the various materials

used in the construction of the refrigeration system, including elastomers (seals, gaskets),

polymers, and metals. Incompatibility can manifest as swelling, hardening, or degradation of

these materials.

Physical Properties: Changes in the physical properties of the lubricant, such as viscosity

and acidity (acid number), after exposure to the refrigerant at operating conditions.

Data Presentation: Quantitative Analysis
The following tables summarize the key quantitative data to be collected during lubricant

compatibility testing for R-500 systems.

Table 1: R-500 Refrigerant Properties
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Property Value

Composition 73.8% R-12 / 26.2% R-152a

Molecular Weight 99.3 g/mol [1]

Boiling Point (at 1 atm) -33.5 °C / -28.3 °F[4]

Critical Temperature 102.1 °C / 215.8 °F[4]

Critical Pressure 41.7 bar / 604.6 psia[4]

Ozone Depletion Potential (ODP) 0.74[4]

Global Warming Potential (GWP) 8077[4]

Compatible Lubricants Mineral Oil (MO), Alkylbenzene (AB)[2][4]

Table 2: R-500 Pressure-Temperature Chart

Temperature (°C) Temperature (°F) Pressure (psig)

-40 -40 4.1

-30 -22 9.2

-20 -4 15.3

-10 14 22.6

0 32 31.1

10 50 41.0

20 68 52.4

30 86 65.6

40 104 80.5

50 122 97.4

Note: Data extracted from National Refrigerants, Inc. R-500 Pressure-Temperature Chart.[1]
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Table 3: Experimental Conditions for Lubricant Compatibility Testing

Parameter Condition Rationale

Test Method
ASHRAE Standard 97 Sealed

Glass Tube Method[5][6]

Standardized method for

evaluating chemical stability of

materials in refrigerant

systems.

Test Temperature 150 - 175 °C

To accelerate aging and

simulate extreme operating

conditions.

Test Duration 14 days

Standard duration for sealed

tube tests to observe

significant degradation.

Refrigerant/Lubricant Ratio 50:50 (by weight)
Represents a common ratio

found in refrigeration systems.

Materials Present
Copper, Aluminum, Steel

coupons; Elastomer samples

To assess the catalytic effect of

metals and compatibility with

sealing materials.

Table 4: Acceptance Criteria for Lubricant and Material Compatibility
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Parameter Test Method Acceptance Criteria

Lubricant Properties

Visual Appearance Visual Inspection
Clear and bright, no sludge or

precipitate formation.

Viscosity Change ASTM D445
< ±10% change from initial

viscosity.

Acid Number (AN) Increase ASTM D974[3][7][8] < 0.1 mg KOH/g increase.

Elastomer Properties

Volume Swell ASTM D471 < 15%

Hardness Change (Shore A) ASTM D2240 < ±10 points

Tensile Strength Change ASTM D412 < 20% decrease

Elongation at Break Change ASTM D412 < 30% decrease

Experimental Protocols
The following protocols provide detailed methodologies for key experiments in lubricant

compatibility testing for R-500 systems.

Protocol 1: Chemical Stability and Material Compatibility
via Sealed Glass Tube Method (Modified from ASHRAE
Standard 97)
1. Objective: To evaluate the chemical stability of the R-500/lubricant mixture and its

compatibility with common system materials at elevated temperatures.

2. Materials and Equipment:

Borosilicate glass tubes

Vacuum pump
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Refrigerant charging manifold and gauges

High-precision balance

Oven capable of maintaining ±1°C at 175°C

Metal coupons (copper, aluminum, steel), cleaned and degreased

Elastomer samples (e.g., Neoprene, Nitrile, HNBR), pre-measured for dimensions, weight,

and hardness

Test lubricant

R-500 refrigerant

Safety glasses, gloves, and other appropriate personal protective equipment (PPE)

3. Procedure:

Place one of each metal coupon and one elastomer sample into a clean, dry glass tube.

Add a precise amount of the test lubricant to the tube (e.g., 5 grams).

Connect the tube to the vacuum pump and evacuate to a pressure of at least 50 microns Hg

to remove air and moisture.

Using the refrigerant charging manifold, carefully charge the tube with a precise amount of

R-500 refrigerant to achieve a 50:50 refrigerant-to-lubricant ratio by weight.

Seal the glass tube using a torch while it is still under vacuum.

Prepare a control tube containing only the lubricant and metal/elastomer samples (no

refrigerant) and another control tube with only the refrigerant and materials (no lubricant).

Place the sealed tubes in the oven preheated to 175°C.

Age the tubes for 14 days.

After aging, allow the tubes to cool to room temperature in a well-ventilated area.
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Carefully open the tubes (following all safety precautions for handling pressurized

containers).

Visually inspect the contents of the tubes for any signs of degradation, such as discoloration,

sludge formation, or corrosion of the metal coupons.

Analyze the lubricant for changes in viscosity (ASTM D445) and acid number (ASTM D974).

[3][7][8]

Analyze the elastomer samples for changes in volume, hardness, tensile strength, and

elongation.

Protocol 2: Lubricant Miscibility Evaluation
1. Objective: To determine the miscibility of the lubricant with R-500 over a range of

temperatures.

2. Materials and Equipment:

Sealed glass tube apparatus with a temperature-controlled bath

Test lubricant

R-500 refrigerant

3. Procedure:

Prepare several sealed glass tubes with varying concentrations of lubricant in R-500 (e.g.,

5%, 10%, 20%, 50% lubricant by weight).

Place the tubes in the temperature-controlled bath.

Slowly decrease the temperature of the bath and observe the temperature at which phase

separation (cloudiness) occurs for each concentration. This is the upper consolute

temperature.

Plot the phase separation temperatures against the lubricant concentration to generate a

miscibility curve.
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Compare the miscibility curve with the expected operating temperature range of the R-500

system to assess if the lubricant will remain miscible during operation.

Mandatory Visualizations
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Caption: Experimental workflow for lubricant compatibility testing.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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